Synthesis of ethane-disulfonate pillared layered cobalt hydroxide towards the electrocatalytic oxygen evolution reaction†
Dalton Transactions Pub Date: 2023-01-11 DOI: 10.1039/D2DT03358E
Abstract
We report the synthesis of a hybrid layered cobalt hydroxide sample and its redox behaviors in the electrochemical oxygen evolution reaction (OER). Compound Co7(OH)12(C2H4S2O6)·1.6H2O was synthesized via a homogeneous alkalization reaction using Co(SO3C2H4SO3) and hexamethylenetetramine. This compound comprises cationic host layers of {[Co7(OH)12]2+}∞, which comprise octahedrally (CoOh) and tetrahedrally (CoTd) coordinated Co cations at a CoOh : CoTd ratio of 5 : 2. The ethane-disulfonate ions are combined with the cationic host layers by electrostatic attractions and hydrogen bonding as a hybrid pillared layered framework. This hybrid sample can promote the OER in 1 M KOH with an overpotential as low as ∼410 mV (at a current density of 10 mA cm−2). In situ Raman spectroscopy showed that the sample first evolved into Co(III)-based phases comprising a mixture of layered CoOOH and spinel Co3O4, and the Co(III)-based compounds were converted into Co(IV)–O intermediates containing [CoO6] units at the onsite of the OER. The structural evolution behaviors suggest that the catalyst prefers a topotactic phase transition and the CoOh and CoTd units exhibit different activities in the electrochemical reaction. The electron transfer events involved in the electrochemical reaction were identified by Fourier-transformed alternating current voltammetry.
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